![molecular formula C18H21NO4S B4445344 N-[3-(3-methylphenyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide](/img/structure/B4445344.png)
N-[3-(3-methylphenyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
Overview
Description
N-[3-(3-methylphenyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, also known as MDL 100,907, is a selective antagonist for the serotonin 5-HT2A receptor. It was first synthesized in the early 1990s and has since been used extensively in scientific research to investigate the role of serotonin in various physiological and pathological processes.
Mechanism of Action
N-[3-(3-methylphenyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide 100,907 acts as a selective antagonist for the serotonin 5-HT2A receptor, which is a subtype of the serotonin receptor that is primarily located in the central nervous system. By blocking the activity of this receptor, this compound 100,907 can modulate the release of neurotransmitters and affect various physiological and pathological processes.
Biochemical and Physiological Effects:
This compound 100,907 has been shown to have a range of biochemical and physiological effects, including the modulation of dopamine release, the regulation of glutamate transmission, and the alteration of neuronal activity in various brain regions. It has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(3-methylphenyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide 100,907 in lab experiments is its selectivity for the serotonin 5-HT2A receptor, which allows for more precise manipulation of the serotonin system. However, one limitation is that it may not accurately reflect the effects of endogenous serotonin, as it is a synthetic compound.
Future Directions
There are several future directions for research involving N-[3-(3-methylphenyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide 100,907, including:
1. Investigating the role of serotonin in the regulation of social behavior and cognition.
2. Exploring the potential therapeutic applications of this compound 100,907 in the treatment of anxiety and depression.
3. Examining the effects of this compound 100,907 on the development and progression of neurodegenerative diseases, such as Alzheimer's and Parkinson's.
4. Investigating the neurobiological mechanisms underlying the effects of hallucinogenic drugs, such as LSD and psilocybin, and the potential therapeutic applications of these drugs.
5. Developing more selective and potent antagonists for the serotonin 5-HT2A receptor, which could provide more precise manipulation of the serotonin system.
Scientific Research Applications
N-[3-(3-methylphenyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide 100,907 has been widely used in scientific research to investigate the role of serotonin in various physiological and pathological processes, such as anxiety, depression, schizophrenia, and addiction. It has also been used to study the neurobiological mechanisms underlying the effects of hallucinogenic drugs, such as LSD and psilocybin.
Properties
IUPAC Name |
N-[3-(3-methylphenyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-14-4-2-5-15(12-14)6-3-9-19-24(20,21)16-7-8-17-18(13-16)23-11-10-22-17/h2,4-5,7-8,12-13,19H,3,6,9-11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSGRTEQVEBTQFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CCCNS(=O)(=O)C2=CC3=C(C=C2)OCCO3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.